Cas no 134076-06-5 (2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone)

2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone structure
134076-06-5 structure
Product Name:2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone
CAS No:134076-06-5
MF:C11H18N2O
MW:194.273422718048
CID:2105120
PubChem ID:135625455
Update Time:2025-04-21

2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone
    • 134076-06-5
    • APDMVECBJSYFER-UHFFFAOYSA-N
    • SCHEMBL9490757
    • DA-11980
    • 2-n-Butyl-5-ethyl-6-methylpyrimidin-4(3H)-one
    • AKOS017958688
    • Inchi: 1S/C11H18N2O/c1-4-6-7-10-12-8(3)9(5-2)11(14)13-10/h4-7H2,1-3H3,(H,12,13,14)
    • InChI Key: APDMVECBJSYFER-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)=C(C)N=C(CCCC)N1

Computed Properties

  • Exact Mass: 194.141913202Da
  • Monoisotopic Mass: 194.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.5Ų
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